Cas no 54627-94-0 (5-(1H-Benzimidazol-2-yl)pyridin-2-ol)

• Product Name: 5-(1H-Benzimidazol-2-yl)pyridin-2-ol
• CAS No: 54627-94-0
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD07366325
• CID: 843674
• PubChem ID: 2768942
• Update Time: 2025-10-10

5-(1H-Benzimidazol-2-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(1H-BENZOIMIDAZOL-2-YL)-PYRIDIN-2-OL
• 5-(1H-benzimidazol-2-yl)pyridin-2-ol
• 5-(1H-BENZOIMIDAZOL-2-YL)-1H-PYRIDIN-2-ONE
• SCHEMBL10695095
• 5-(1H-benzimidazol-2-yl)-1H-pyridin-2-one
• D95175
• CS-0453514
• 5-(1H-Benzo[d]imidazol-2-yl)pyridin-2(1h)-one
• J-516064
• 5-(1H-1,3-benzodiazol-2-yl)pyridin-2-ol
• 12J-320S
• XH0176
• 5-(1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone
• MFCD07366325
• DTXSID80420742
• 5-(2-Benzimidazolyl)pyridin-2-ol
• 5-(1H-benzo[d]imidazol-2-yl)pyridin-2-ol
• Z94601203
• SY157410
• EN300-13916
• 5-(1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one
• 54627-94-0
• BRD-K44626601-001-01-6
• AKOS000678614
• 5-(1H-Benzimidazol-2-yl)pyridin-2-ol

• MDL： MFCD07366325
• Inchi： 1S/C12H9N3O/c16-11-6-5-8(7-13-11)12-14-9-3-1-2-4-10(9)15-12/h1-7H,(H,13,16)(H,14,15)
• InChI Key： SVRLGIZVNZPDAS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-(1H-Benzimidazol-2-yl)pyridin-2-ol

Introduction to 5-(1H-Benzimidazol-2-yl)pyridin-2-ol (CAS No. 54627-94-0)

5-(1H-Benzimidazol-2-yl)pyridin-2-ol, with the CAS number 54627-94-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(benzimidazol-2-yl)pyridin-2-ol, is a heterocyclic aromatic organic compound characterized by its unique molecular structure, which includes a benzimidazole and a pyridine ring fused together. The compound's chemical formula is C₁₃H₁₀N₂O, and it has a molecular weight of 210.23 g/mol.

The interest in 5-(1H-Benzimidazol-2-yl)pyridin-2-ol stems from its potential therapeutic applications, particularly in the treatment of various diseases and conditions. Recent studies have highlighted its biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These properties make it a promising candidate for drug development in several therapeutic areas.

Structure and Properties: The molecular structure of 5-(1H-Benzimidazol-2-yl)pyridin-2-ol is characterized by the presence of a benzimidazole ring, which is known for its biological activity, and a pyridine ring, which contributes to the compound's stability and reactivity. The hydroxyl group (-OH) attached to the pyridine ring adds to its polarity and solubility in polar solvents. This combination of structural features makes 5-(1H-Benzimidazol-2-yl)pyridin-2-ol an interesting target for medicinal chemists.

Biological Activities: Extensive research has been conducted to explore the biological activities of 5-(1H-Benzimidazol-2-yl)pyridin-2-ol. One of the key findings is its potent anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(1H-Benzimidazol-2-yl)pyridin-2-ol has demonstrated significant antioxidant activity. It can scavenge free radicals and protect cells from oxidative damage, which is crucial in preventing various degenerative diseases such as Alzheimer's disease and cardiovascular disorders.

Cancer Research: One of the most exciting areas of research involving 5-(1H-Benzimidazol-2-yl)pyridin-2-ol is its potential as an anti-cancer agent. Preclinical studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. It has been tested against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells, with promising results.

Clinical Trials: While much of the research on 5-(1H-Benzimidazol-2-yl)pyridin-2-ol is still in preclinical stages, some compounds derived from it have entered early-phase clinical trials. These trials aim to evaluate the safety and efficacy of these compounds in human subjects. Early results are encouraging, but more extensive studies are needed to fully understand their therapeutic potential.

Synthesis and Derivatives: The synthesis of 5-(1H-Benzimidazol-2-yl)pyridin-2-ol has been extensively studied, and several methods have been developed to produce this compound efficiently. One common approach involves the condensation of 2-aminothiophenol with 3-cyanoacrylonitrile followed by cyclization under acidic conditions. This method yields high purity products suitable for further research and development.

Beyond the parent compound, numerous derivatives of 5-(1H-Benzimidazol-2-yl)pyridin-2-ol have been synthesized to enhance its biological activities or improve its pharmacological properties. These derivatives often involve modifications to the benzimidazole or pyridine rings or the introduction of additional functional groups. Some notable derivatives include those with substituted phenyl groups or heterocyclic moieties that enhance solubility or target specificity.

Future Perspectives: The future prospects for 5-(1H-Benzimidazol-2-y l)pyridin - 2 - ol strong > are promising . Ongoing research continues to uncover new applications and mechanisms of action , further solidifying its importance in medicinal chemistry . As more data becomes available from clinical trials , it is likely that this compound will play a significant role in the development of novel therapeutic agents for a variety of diseases . p > < p > In conclusion , < strong > 5 - ( 1 H - Benzimidaz ol - 2 - y l ) pyri din - 2 - ol strong > ( CAS No . 546 7 - 94 - 0 ) represents a fascinating molecule with diverse biological activities . Its unique structure , coupled with its potential therapeutic applications , makes it an important focus for ongoing research in the pharmaceutical industry . As we continue to explore its properties and derivatives , we may uncover even more exciting possibilities for improving human health . p > article > response >